1-[(4-Fluoro-2-methylphenyl)methyl]cyclopropane-1-carboxylic acid

• IUPAC Name: 1-[(4-fluoro-2-methylphenyl)methyl]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C12H13FO2/c1-8-6-10(13)3-2-9(8)7-12(4-5-12)11(14)15/h2-3,6H,4-5,7H2,1H3,(H,14,15)
• InChI Key: XOMWZAUOVHNMTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)CC2(CC2)C(=O)O
• Molecular Formula: C12H13FO2
• Molecular Weight: 208.23 g/mol
• CAS No.: 1602871-83-9

Description

1-[(4-Fluoro-2-methylphenyl)methyl]cyclopropane-1-carboxylic acid is a chemical compound with the molecular formula C12H13FO2 and a molecular weight of 208.23 g/mol . This compound is characterized by the presence of a cyclopropane ring attached to a carboxylic acid group and a 4-fluoro-2-methylphenyl group. It is commonly used in research and industrial applications due to its unique chemical properties.

Preparation Methods

The synthesis of 1-[(4-Fluoro-2-methylphenyl)methyl]cyclopropane-1-carboxylic acid typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-fluoro-2-methylbenzyl chloride and cyclopropane carboxylic acid.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production: In industrial settings, the production process may involve large-scale reactors and optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

1-[(4-Fluoro-2-methylphenyl)methyl]cyclopropane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride to yield alcohols or alkanes.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles such as amines or thiols.

Scientific Research Applications

1-[(4-Fluoro-2-methylphenyl)methyl]cyclopropane-1-carboxylic acid has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or as a pharmacological tool.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-[(4-Fluoro-2-methylphenyl)methyl]cyclopropane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-[(4-Fluoro-2-methylphenyl)methyl]cyclopropane-1-carboxylic acid can be compared with other similar compounds, such as:

1-[(4-Chloro-2-methylphenyl)methyl]cyclopropane-1-carboxylic acid: This compound has a chlorine atom instead of a fluorine atom, which can lead to differences in reactivity and biological activity.

1-[(4-Bromo-2-methylphenyl)methyl]cyclopropane-1-carboxylic acid: The presence of a bromine atom can also affect the compound’s properties and applications.

1-[(4-Methylphenyl)methyl]cyclopropane-1-carboxylic acid: This compound lacks the halogen substituent, which can result in different chemical and biological behaviors.